Cas no 90558-39-7 (b-Alanine,N-[(2-nitrophenyl)sulfonyl]-)

• Product Name: b-Alanine,N-[(2-nitrophenyl)sulfonyl]-
• CAS No: 90558-39-7
• MF: C₉H₁₀N₂O₆S
• MW: 274.250501155853
• CID: 803342
• PubChem ID: 722381
• Update Time: 2025-04-19

b-Alanine,N-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(2-nitrophenyl)sulfonyl]-
• 3-(2-NITRO-BENZENESULFONYLAMINO)-PROPIONIC ACID
• 3-[(2-nitrophenyl)sulfonylamino]propanoic acid
• 2-Nitro-benzolsulfonsaeure-<2-carboxy-aethylamid>
• Oprea1_387681
• AKOS000146918
• DTXSID50352288
• 90558-39-7
• Oprea1_344656
• Z45532291
• N-(2-Nitrobenzene-1-sulfonyl)-beta-alanine
• 3-(2-nitrobenzenesulfonylamino)propionic acid
• 3-(2-nitrophenylsulfonamido)propanoic acid
• SCHEMBL4178616
• .beta.-alanine, N-[(2-nitrophenyl)sulfonyl]-
• N-[(2-nitrophenyl)sulfonyl]-.beta.-alanine

• Inchi： 1S/C9H10N2O6S/c12-9(13)5-6-10-18(16,17)8-4-2-1-3-7(8)11(14)15/h1-4,10H,5-6H2,(H,12,13)
• InChI Key： GITSWRINOGOGRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 274.02600
• Monoisotopic Mass: 274.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.67000
• LogP: 2.34270